4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(1-ethyl-8-methylpyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C19H17ClN4O2S/c1-3-24-19-16(11-13-6-4-5-12(2)17(13)21-19)18(22-24)23-27(25,26)15-9-7-14(20)8-10-15/h4-11H,3H2,1-2H3,(H,22,23)
• InChI Key: RSVGAXWHGRFYJV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NS(=O)(=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C19H17ClN4O2S
• Molecular Weight: 400.9 g/mol

Description

“4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide” is a chemical compound that belongs to the class of 1H-pyrazolo[3,4-b]pyridine derivatives. This class of compounds has been the subject of extensive research due to their potential biomedical applications.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide”, has been reported in several studies. The synthetic strategies are systematized according to the method to assemble the pyrazolopyridine system. The synthesis typically involves a condensation reaction of aldehydes, 5-(1H-Indol-3-yl)-2H-pyrazol-3-ylamine, and 3-(cyanoacetyl)indole.

Molecular Structure Analysis

The molecular structure of “4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide” can be analyzed using various spectroscopic techniques. For instance, 1H NMR and 13C NMR spectra can provide information about the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving “4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide” can be analyzed based on the reactivity of the pyrazolo[3,4-b]pyridine core. The reactions typically involve the formation of C–C, C–B, and C–S bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide” can be inferred from its synthesis. For example, the yield of the synthesis was reported to be 83%, and the melting point was greater than 300°C.

Scientific Research Applications

• . Investigating the antiviral properties of our compound could be valuable.

Synthetic Methods and Substitution Patterns

The synthesis of pyrazolo[3,4-b]pyridines is multifaceted. Explore the following aspects:

• .

Future Directions

The future directions for the research on “4-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzenesulfonamide” could involve further exploration of its potential biomedical applications, given the interest in pyrazolo[3,4-b]pyridines for their biological activities. Additionally, the development of more efficient and environmentally friendly synthetic methods could be a focus of future research.